Cas no 52756-30-6 (Benzene, 1-methyl-4-(2-phenylethoxy)-)

Benzene, 1-methyl-4-(2-phenylethoxy)- structure
52756-30-6 structure
Product Name:Benzene, 1-methyl-4-(2-phenylethoxy)-
CAS No:52756-30-6
MF:C15H16O
MW:212.286944389343
CID:358913
PubChem ID:18712748
Update Time:2025-04-19

Benzene, 1-methyl-4-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-(2-phenylethoxy)-
    • 1-methyl-4-(2-phenylethoxy)benzene
    • SCHEMBL8362989
    • 52756-30-6
    • AKOS014092675
    • DTXSID90595793
    • Inchi: 1S/C15H16O/c1-13-7-9-15(10-8-13)16-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
    • InChI Key: IVJKZUFJSLMOJK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.12018
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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